Cas no 182292-05-3 (4-(aminomethyl)-3-chlorobenzonitrile)

• Product Name: 4-(aminomethyl)-3-chlorobenzonitrile
• CAS No: 182292-05-3
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 1374130
• PubChem ID: 4089788
• Update Time: 2025-04-20

4-(aminomethyl)-3-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-3-chlorobenzonitrile
• 2-chloro-4-cyanobenzylamine hydrochloride
• AB08368
• 2-CHLORO-4-CYANOBENZYLAMINE
• 182292-05-3
• 4-aminomethyl-3-chlorobenzonitrile
• DB-330087
• DTXSID40399187
• 2-Chloro-4-cyano-benzylamine
• SZCSAPNAYCKVPE-UHFFFAOYSA-N
• AKOS006278662
• SCHEMBL2678910
• 202521-97-9

• Inchi： 1S/C8H7ClN2/c9-8-3-6(4-10)1-2-7(8)5-11/h1-3H,5,11H2
• InChI Key： SZCSAPNAYCKVPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=CC=1CN

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 202.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 288.8±30.0 °C at 760 mmHg
• Flash Point: 128.5±24.6 °C
• PSA: 49.81000
• LogP: 2.37068
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(aminomethyl)-3-chlorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines